Cas no 2171234-60-7 (2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid)
2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid
- 2171234-60-7
- EN300-1574319
- 2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid
-
- Inchi: 1S/C24H28N2O5S/c1-2-16(13-22(27)25-11-12-32-15-23(28)29)26-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t16-/m1/s1
- InChI Key: SWEILGMHQCRLCV-MRXNPFEDSA-N
- SMILES: S(CC(=O)O)CCNC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 456.17189317g/mol
- Monoisotopic Mass: 456.17189317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 130Ų
2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574319-0.05g |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574319-0.1g |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574319-0.25g |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574319-0.5g |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574319-1.0g |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574319-2.5g |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574319-5.0g |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574319-10.0g |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574319-50mg |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574319-100mg |
2-({2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid |
2171234-60-7 | 100mg |
$2963.0 | 2023-09-24 |
2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid
Introduction to 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic Acid (CAS No. 2171234-60-7)
2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid, identified by its CAS number 2171234-60-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid is characterized by its intricate arrangement of functional groups, including an amino group, a sulfanyl group, and a fluorenylmethoxycarbonyl moiety. These features contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological purposes.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structure of 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid suggests that it may interact with specific targets within these pathways, potentially leading to the discovery of new therapeutic agents.
One of the most compelling aspects of this compound is its potential to serve as a lead molecule in drug discovery. The presence of multiple functional groups provides opportunities for further chemical modification, allowing researchers to optimize its pharmacological properties. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and can be strategically incorporated into molecules to enhance their stability and bioavailability.
The sulfanyl group in the molecule also plays a crucial role in its biological activity. Sulfanyl-containing compounds have been shown to exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and antitumor properties. The specific positioning of the sulfanyl group in 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid may contribute to its ability to interact with biological targets in a manner that promotes therapeutic effects.
Recent studies have begun to explore the potential applications of 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid in the treatment of various diseases. For example, researchers have investigated its potential role in modulating inflammatory responses by interacting with key signaling pathways involved in inflammation. The compound's ability to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been particularly noteworthy.
In addition to its anti-inflammatory properties, 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid has shown promise in preclinical studies as a potential chemopreventive agent. By targeting molecular pathways involved in cancer cell proliferation and survival, this compound may help to prevent the development or progression of tumors. The precise mechanisms by which it exerts these effects are still under investigation but are believed to involve interactions with cellular signaling cascades and transcription factors.
The synthesis of 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate molecular framework of this compound.
The pharmacokinetic properties of 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid are also being carefully evaluated. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential therapeutic efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for further development.
The development of new drugs is often a lengthy and complex process that involves multiple stages of research and testing. However, the unique properties of 2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid offer hope that it may one day contribute to the discovery of novel therapeutic agents that can address unmet medical needs. As research continues to uncover new insights into its biological activity and pharmacological properties, this compound remains an exciting area of investigation for scientists around the world.
2171234-60-7 (2-({2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)